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Get Quote

Hoffer's Chlorosugar: Key Information

For easy reference, here are the basic identifiers and properties of Hoffer's chlorosugar [1].

Property Specification

Common Name Hoffer's chlorosugar

CAS Number 3056-12-0

Molecular Formula C21H21ClO5

Molecular Weight 388.84 g/mol

IUPAC Name 2-deoxy-3,5-di-O-p-toluoyl-α-D-erythro-pentofuranosyl chloride

Commercial Purity Typically ~90% (as a solid powder) [2]

Troubleshooting Guide: Stereoselectivity Issues

Here are solutions to common problems encountered during the SN2 reaction with Hoffer's chlorosugar.
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Problem Possible Cause Solution

Low β-
Stereoselectivity

Reaction pathway
deviating from SN2

mechanism; competing
side reactions.

Strictly control reaction conditions to favor SN2:
use anhydrous THF, high-quality K2CO3 base,

and avoid protic solvents/acidic conditions that
promote SN1 [3].

Undesired N1
Regioisomer

Lack of regiocontrol with
tetrazole coupling partners.

The method is inherently regioselective for the N2
position of 5-substituted tetrazoles. Ensure correct

tetrazole substitution and use K2CO3 in THF as
described [3].

Poor Reaction
Yield

Impure or degraded
starting material; moisture

in reaction.

Source fresh chlorosugar, store properly, and use
rigorously anhydrous solvents. The chlorosugar is

an α-anomer; anomerization or hydrolysis will
reduce yield [3] [1].

Detailed Experimental Protocol

This is a summarized methodology for the regioselective and stereoselective synthesis of N2-β-tetrazolyl

nucleosides, adapted from the literature [3].

Reaction Principle: An SN2 reaction at the anomeric center of Hoffer's chlorosugar with a 5-

substituted tetrazole. The chlorosugar's α-configuration inverts to β in the product nucleoside.
Regioselectivity favors coupling at the tetrazole's N2-atom.

Hoffer's Chlorosugar
(α-anomer)

SN2 Reaction
K₂CO₃, THF

5-Substituted Tetrazole

N2-β-Tetrazolyl Nucleoside
(β-anomer)

Inversion at
anomeric center

Click to download full resolution via product page

Materials:
Hoffer's chlorosugar (CAS 3056-12-0)

5-Substituted tetrazole of choice
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Anhydrous Tetrahydrofuran (THF)
Anhydrous Potassium carbonate (K₂CO₃)

Procedure:

In an oven-dried round-bottom flask under inert atmosphere (e.g., N₂ or Ar), add Hoffer's
chlorosugar (1.0 equivalent) and your chosen 5-substituted tetrazole (1.2 equivalents).
Add anhydrous THF (ensure it is dry, as moisture will hydrolyze the chlorosugar).
Add anhydrous K₂CO₃ (2.0 equivalents) to the reaction mixture.

Stir the reaction mixture at room temperature or under mild heating (monitor by TLC) until
completion.

Upon reaction completion, work up by filtering off the solid salts and concentrating the filtrate.
Purify the crude product using a suitable technique such as column chromatography to obtain

the pure N2-β-tetrazolyl unnatural nucleoside.

Key Takeaways for Success

Mechanism is Key: The high stereoselectivity depends on a clean SN2 pathway, which inverts the

configuration at the anomeric carbon. Any factor that promotes a competing SN1 mechanism (e.g.,
acidity, protic solvents) will lead to racemization and reduced stereoselectivity [3] [4].

Reaction Characteristics: This method is noted for being simple, providing very good yields, and
eco-compatible [3].

Product Application: The resulting tetrazolyl unnatural nucleosides are valuable as DNA base
analogs for biotechnological applications and DNA-based material science [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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